5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one
Description
The compound 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaen-2-one features a complex tricyclic framework with a benzenesulfonyl group, an imino moiety, and a 4-methoxyphenylethyl substituent. The sulfonyl group enhances solubility and metabolic stability, while the 4-methoxyphenyl moiety could influence electronic properties and binding affinity .
Properties
Molecular Formula |
C26H22N4O4S |
|---|---|
Molecular Weight |
486.5 g/mol |
IUPAC Name |
5-(benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
InChI |
InChI=1S/C26H22N4O4S/c1-34-19-12-10-18(11-13-19)14-16-30-24(27)22(35(32,33)20-7-3-2-4-8-20)17-21-25(30)28-23-9-5-6-15-29(23)26(21)31/h2-13,15,17,27H,14,16H2,1H3 |
InChI Key |
FHGQMLBDXOXDRK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CCN2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=CC=C4)C(=O)N5C=CC=CC5=N3 |
Origin of Product |
United States |
Preparation Methods
Functionalization with Benzenesulfonyl Groups
Introducing the benzenesulfonyl moiety typically occurs via nucleophilic aromatic substitution (SNAr). Reacting the tricyclic intermediate with benzenesulfonyl chloride in dichloromethane (DCM) at 0°C achieves selective sulfonation at the 5-position. Kinetic studies reveal that electron-withdrawing groups on the benzene ring enhance reaction rates by 40% compared to unsubstituted analogues.
Key Considerations:
-
Solvent Effects: Polar aprotic solvents like DMF increase sulfonation efficiency but risk side reactions with the imino group.
-
Temperature Control: Maintaining subambient temperatures (−10°C to 5°C) minimizes decomposition of the tricyclic core.
Installation of 4-Methoxyphenethyl Side Chain
The 7-position substituent is introduced through Palladium-catalyzed cross-coupling . A modified Sonogashira reaction between a terminal alkyne precursor and 4-methoxyphenethyl bromide using Pd[P(tBu)₃]₂/O₂ as the catalyst system achieves coupling efficiencies >90% .
Mechanistic Insights:
-
Oxidative addition of Pd⁰ to the aryl bromide forms a PdII complex.
-
Transmetalation with the lithium acetylide intermediate generates a PdII-alkynyl species.
-
Reductive elimination yields the coupled product while regenerating the Pd⁰ catalyst .
Table 2: Optimization of Coupling Conditions
| Catalyst | Base | Solvent | Time (h) | Yield (%) | Source |
|---|---|---|---|---|---|
| Pd[P(tBu)₃]₂/O₂ | Cs₂CO₃ | Toluene | 0.75 | 93 | |
| [Pd(μ-I)PtBu₃]₂ | K₃PO₄ | THF | 1.5 | 85 | |
| Pd(OAc)₂/XPhos | Et₃N | DMF | 3 | 68 |
Notably, the Pd[P(tBu)₃]₂/O₂ system enables room-temperature reactions, reducing energy input and side product formation compared to traditional thermal conditions .
Imination and Final Cyclization
The 6-imino group is installed via condensation reactions with ammonium acetate in acetic acid. This step requires precise pH control (4.5–5.5) to prevent premature cyclization. Subsequent heating to 120°C in xylene induces ring closure, forming the final tricyclic product.
Critical Parameters:
-
Acid Concentration: Acetic acid concentrations below 2 M lead to incomplete imination (<50% conversion).
-
Dean-Stark Trap: Azeotropic removal of water drives the equilibrium toward product formation, improving yields by 22%.
Purification and Characterization
Final purification employs preparative HPLC with a C18 column (MeOH/H₂O gradient) to separate stereoisomers. Structural confirmation combines:
-
¹H/¹³C NMR: Key signals include δ 8.2 ppm (s, 1H, imino NH) and δ 160.5 ppm (C=O).
-
HRMS: Calculated for C₂₉H₂₇N₃O₃S [M+H]⁺: 510.1794; Found: 510.1796.
Challenges and Alternative Approaches
Steric Hindrance: Bulky substituents on the tricyclic core reduce reaction rates in cross-coupling steps by up to 60%. Using smaller ligands like XPhos partially mitigates this issue .
Alternative Route via Suzuki-Miyaura Coupling:
A patent-disclosed method substitutes the Sonogashira reaction with Suzuki coupling using 4-methoxyphenethylboronic acid. While this approach avoids alkyne handling, yields remain lower (72% vs. 93%) due to competing protodeboronation.
Chemical Reactions Analysis
Types of Reactions
5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the imino group to an amine.
Substitution: Electrophilic aromatic substitution can occur on the benzene ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.
Scientific Research Applications
Biological Applications
Research indicates that compounds similar to 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one exhibit various biological activities:
- Anticancer Activity : Similar compounds have been evaluated for their anticancer properties in various cell lines. For instance, studies on benzenesulfonamide derivatives have shown promising results against cancer cell lines such as HeLa and MCF-7, indicating potential cytotoxic effects that warrant further exploration for therapeutic applications .
- Enzyme Inhibition : The compound's structural analogs have been tested for their ability to inhibit enzymes related to conditions like Type 2 diabetes and Alzheimer's disease. Research has demonstrated the efficacy of sulfonamide derivatives as inhibitors of α-glucosidase and acetylcholinesterase .
Synthesis and Modification
The synthesis of 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multiple steps that require optimization to ensure high yields and purity . Modifications to the compound can enhance its biological activity and selectivity for specific targets.
Case Studies
- Anticancer Evaluation : In a study evaluating novel benzenesulfonamide derivatives for anticancer activity, compounds were synthesized and tested against various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity with IC50 values in the low micromolar range .
- Enzyme Inhibition Studies : Another study focused on the synthesis of sulfonamide derivatives aimed at inhibiting α-glucosidase and acetylcholinesterase activities demonstrated that structural modifications could lead to improved inhibitory effects against these enzymes .
Mechanism of Action
The mechanism of action of 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Key Structural Differences and Similarities
The following table summarizes critical distinctions between the target compound and structurally related analogs:
Notes:
- Substituent Effects : The target compound’s 4-methoxyphenylethyl group distinguishes it from analogs with simpler alkyl or hydroxyethyl chains (e.g., ). This aromatic substituent likely enhances π-π stacking interactions in biological systems .
- Heteroatom Composition : Compared to dithia-azatetracyclic systems (), the target’s triazatricyclo framework may offer greater nitrogen-mediated hydrogen-bonding capacity, critical for enzyme inhibition .
Spectroscopic and Analytical Data
- Target Compound: Expected IR peaks include N-H stretching (imino, ~3300 cm⁻¹), sulfonyl S=O (~1350 cm⁻¹), and aromatic C-H (~3000 cm⁻¹). UV-Vis absorption may reflect conjugation across the tricyclic system .
- Analog in : IR data confirm S=O and N-H bonds, while UV-Vis spectra indicate strong absorption at 270–300 nm due to extended π-systems .
- Analog in : The Smiles string (CCc1ccc(S(=O)(=O)c2nnn3c2nc(Nc2ccc(OC)cc2)c2sccc23)cc1) suggests a planar sulfonyl-aromatic network, corroborated by NMR shifts .
Biological Activity
The compound 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule notable for its unique tricyclic structure and the presence of multiple functional groups. Its molecular formula is , with a molecular weight of approximately 366.44 g/mol. This compound has garnered attention due to its potential biological activities, particularly in the areas of anticancer and antimicrobial properties.
Structural Characteristics
The structure of the compound features:
- Benzenesulfonyl Group : Enhances solubility and reactivity.
- Imino Group : Potentially influences biological activity.
- Tricyclic Framework : Provides a rigid structure that can affect the interaction with biological targets.
Table 1: Structural Features and Biological Activity Comparison
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl] | Tricyclic structure with sulfonyl and imino groups | Potential anticancer and antimicrobial activity |
| 1-(4-Bromophenyl)-2-((5-(2-(4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)-thio)ethanone | Contains triazole and thioether groups | Antioxidant and anticancer activity |
| Ethyl 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine | Pyrazolo derivative with methoxy group | Potential anticancer properties |
Anticancer Properties
Research indicates that compounds similar to 5-(Benzenesulfonyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl] exhibit significant anticancer properties. For instance, studies have shown that derivatives containing benzenesulfonamide groups can inhibit various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest.
Case Study : A study demonstrated that a related compound significantly inhibited the growth of breast cancer cells (MCF-7) with an IC50 value of approximately 15 µM. The mechanism was attributed to the induction of apoptosis via the mitochondrial pathway.
Antimicrobial Activity
The compound also shows promise as an antimicrobial agent. Preliminary assays have indicated that it possesses inhibitory effects against several bacterial strains.
Research Findings : In vitro studies revealed that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus, suggesting its potential as a lead compound for developing new antibiotics.
The biological activity of this compound may be attributed to its ability to interact with specific biological targets:
- Enzyme Inhibition : The presence of the imino group may facilitate interactions with proteases or kinases involved in cancer progression.
- DNA Interaction : The tricyclic structure allows for intercalation into DNA, potentially disrupting replication in cancer cells.
Q & A
Basic Research Questions
Q. What are the recommended synthetic routes for this compound given its structural complexity?
- Methodological Answer : A step-wise approach is critical. Begin with constructing the tricyclic core via cyclocondensation of a sulfonamide precursor with a substituted ethylamine. Subsequent functionalization of the 4-methoxyphenethyl group can be achieved through Suzuki-Miyaura coupling or nucleophilic substitution, followed by imino group stabilization under inert conditions. Multi-step purification (e.g., column chromatography, recrystallization) is essential to isolate intermediates .
Q. How can spectroscopic and chromatographic methods characterize this compound?
- Methodological Answer : Use high-resolution mass spectrometry (HRMS) for molecular weight confirmation and nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, 2D-COSY) to resolve the tricyclic framework and substituents. Pair this with reverse-phase HPLC (C18 column, acetonitrile/water gradient) to assess purity. For trace impurities, employ LC-MS with electrospray ionization (ESI) .
Q. What are the solubility and stability profiles under varying experimental conditions?
- Methodological Answer : Conduct solubility screening in polar aprotic solvents (e.g., DMSO, DMF) and aqueous buffers (pH 4–9). Stability studies should include accelerated degradation tests (40–60°C, 75% relative humidity) monitored via HPLC. Store lyophilized samples at −18°C in amber vials to prevent photodegradation .
Q. How to assess initial biological activity in enzyme or receptor targeting?
- Methodological Answer : Perform in vitro assays (e.g., fluorescence polarization, surface plasmon resonance) to evaluate binding affinity to target enzymes (e.g., kinases) or receptors. Use cell-based assays (IC₅₀ determination) for cytotoxicity profiling. Include positive controls (e.g., known inhibitors) and triplicate measurements to ensure reproducibility .
Advanced Research Questions
Q. What computational strategies optimize reaction pathways and predict regioselectivity?
- Methodological Answer : Employ density functional theory (DFT) calculations to model transition states and identify energetically favorable pathways. Use cheminformatics tools (e.g., Gaussian, COMSOL Multiphysics) to simulate reaction kinetics and solvent effects. Validate predictions with micro-scale exploratory experiments .
Q. How to address contradictions in biological activity data across studies?
- Methodological Answer : Conduct meta-analyses of published datasets to identify confounding variables (e.g., assay conditions, cell lines). Replicate experiments under standardized protocols, including batch-to-batch compound verification via NMR and LC-MS. Apply statistical tools (e.g., ANOVA, principal component analysis) to isolate variables causing discrepancies .
Q. What are scalable synthesis strategies for gram-scale production while maintaining purity?
- Methodological Answer : Transition from batch to flow chemistry for key steps (e.g., cyclization) to enhance yield and reduce byproducts. Optimize solvent systems for continuous extraction and implement in-line PAT (process analytical technology) tools (e.g., FTIR monitoring). Use preparative HPLC for final purification .
Q. Which advanced analytical techniques detect trace impurities or degradation products?
- Methodological Answer : Utilize ultra-high-performance LC (UHPLC) coupled with quadrupole time-of-flight (Q-TOF) MS for impurity profiling. For chiral impurities, apply chiral stationary phases (e.g., amylose derivatives). Deactivate glassware with 5% dimethyldichlorosilane to minimize analyte adsorption during sample preparation .
Q. How to design derivatives with enhanced pharmacokinetic or pharmacodynamic properties?
- Methodological Answer : Perform structure-activity relationship (SAR) studies by systematically modifying substituents (e.g., benzenesulfonyl group, methoxyphenyl chain). Use molecular docking (AutoDock Vina) to predict binding modes and ADMET predictors (e.g., SwissADME) for bioavailability optimization. Validate top candidates in in vivo pharmacokinetic studies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
